Uncarine F

• CAS RN: 14019-66-0
• Molecular Formula: C21H24N2O4
• Molecular Weight: 368.4 g/mol
• IUPAC Name: methyl (1S,4aS,5aR,6R,10aS)-1-methyl-2'-oxospiro[1,4a,5,5a,7,8,10,10a-octahydropyrano[3,4-f]indolizine-6,3'-1H-indole]-4-carboxylate
• InChI: InChI=1S/C21H24N2O4/c1-12-14-10-23-8-7-21(16-5-3-4-6-17(16)22-20(21)25)18(23)9-13(14)15(11-27-12)19(24)26-2/h3-6,11-14,18H,7-10H2,1-2H3,(H,22,25)/t12-,13-,14-,18+,21+/m0/s1
• InChI Key: JMIAZDVHNCCPDM-PMJXBNNDSA-N
• Isomeric SMILES: C[C@H]1[C@@H]2CN3CC[C@]4([C@H]3C[C@@H]2C(=CO1)C(=O)OC)C5=CC=CC=C5NC4=O
• SMILES: CC1C2CN3CCC4(C3CC2C(=CO1)C(=O)OC)C5=CC=CC=C5NC4=O
• synonyms: uncarine F

Description

Uncarine F is a natural product that belongs to the alkaloid family and is extracted from the roots of the plant Uncaria rhynchophylla. It has been found to have numerous biological activities, including anti-inflammatory, neuroprotective, and antioxidant effects. Due to its potential therapeutic applications, Uncarine F has become a subject of interest in scientific research.

Scientific Research Applications

Chemotaxonomic Markers

Uncarine F has been identified as a chemotaxonomic marker in certain plant species, particularly in the genus Uncaria. A study found that compounds like Uncarine F, isolated from the aerial parts of Uncaria perrottetii and Uncaria lanosa f. philippinensis, are crucial for taxonomic classification within this genus. These alkaloids’ structures were determined through spectroscopic techniques, highlighting their significance in phytochemical investigations and plant taxonomy (Olivar et al., 2017).

Antineoplastic Properties

In the realm of cancer research, Uncarine F has demonstrated promising antiproliferative and apoptotic effects. It was observed to inhibit proliferation and induce apoptosis in human lymphoblastic leukaemia T cells. The study emphasized that Uncarine F's apoptotic effects were robust and suggested its further examination in xenograft models, indicating its potential role in developing antineoplastic drugs (Bacher et al., 2006).

Crystallography and Molecular Studies

Uncarine F has also been a subject in crystallography and molecular structure studies. Research focusing on the chloroform solvate of Uncarine C and its epimer at the spiro C atom, Uncarine E, provided detailed insights into their molecular structures. These studies revealed intermolecular hydrogen bonds and absolute configurations, contributing to our understanding of these complex molecules' chemical and physical properties (Muhammad et al., 2001).

Alzheimer's Disease Research

In Alzheimer's disease research, specific inhibitors that target the nucleation phase in amyloid β42 aggregation are of significant interest. Uncarine F, identified in Uncaria rhynchophylla, was found to inhibit Aβ42 aggregation, suggesting its potential as an oligomer-specific inhibitor for Alzheimer's therapy. This discovery could aid in developing new treatments targeting the early stages of amyloid aggregation, which is crucial in the pathogenesis of Alzheimer's disease (Yoshioka et al., 2016).